5-(2-Aminopropanoylamino)pentanoic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: 5-(2-aminopropanoylamino)pentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H16N2O3.C2HF3O2/c1-6(9)8(13)10-5-3-2-4-7(11)12;3-2(4,5)1(6)7/h6H,2-5,9H2,1H3,(H,10,13)(H,11,12);(H,6,7)
• InChI Key: SKKXSFUDXDVQQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCCCC(=O)O)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C10H17F3N2O5
• Molecular Weight: 302.25 g/mol

Description

Physical And Chemical Properties Analysis

Pentanoic acid is a colorless, oily liquid at room temperature, and it’s miscible with water and most organic solvents. The molecular weight of trifluoroacetic acid is 114.0233.

Scientific Research Applications

Nitric Oxide Synthase Inhibition

S-2-Amino-5-(2-aminoimidazol-1-yl)pentanoic acid and S-2-amino-5-(2-nitroimidazol-1-yl)pentanoic acid have shown potential in designing more potent inhibitors for nitric oxide synthases. Through the treatment of 2-(Boc-amino)-5-bromopentanoic acid t-butyl ester with imidazoles, 1,2,4-triazoles, and tetrazole under basic conditions, a series of 2-amino-5-azolylpentanoic acids were synthesized. These compounds, particularly 2-amino-5-(imidazol-1-yl)pentanoic acid, demonstrated significant potency against rat iNOS, rat nNOS, and a human-derived cNOS, suggesting their potential in therapeutic applications targeting nitric oxide synthases (Ulhaq et al., 1998).

Central Nervous System Effects

2-Pentanoylaminoacetic acid and its pharmaceutically suitable salts have been investigated for their potential effects on the central nervous system. These compounds have shown promise in treating various neurological conditions, including different forms of epilepsy, disninesiae, parkinsonism, memory troubles, psychic troubles, and cerebral anoxia, highlighting their significance in neuropharmacology (Bredereke & Lankenau, 2005).

Drug Discovery and Synthesis

The synthesis of novel 2-amino-5-(4,5-diphenylpyrimidin-2-ylamino)pentanoic acid from isoflavones and arginine through a straightforward methodology has been reported. This synthesis process yielded a series of new compounds characterized by FTIR, NMR, and elemental analysis. The method's suitability for library synthesis in drug discovery underscores the compound's importance in pharmaceutical research and development (Zhang, Han, & Qiu, 2010).

Protein Incorporation and Imaging

The incorporation of trifluoroisoleucine into proteins in vivo has been explored, demonstrating the potential of fluorinated derivatives of isoleucine in protein engineering and functional studies. This research opens up new avenues for the use of 5-(2-Aminopropanoylamino)pentanoic acid; 2,2,2-trifluoroacetic acid derivatives in enhancing our understanding of protein structure and function (Wang, Tang, & Tirrell, 2003).

Safety and Hazards

Pentanoic acid can cause irritation to the skin and eyes, and prolonged or concentrated exposure can lead to more severe health issues. If ingested or inhaled, pentanoic acid can also have harmful effects, such as nausea, headache, and respiratory difficulties.

Mechanism of Action

Target of Action

The primary target of the compound 5-(2-Aminopropanoylamino)pentanoic acid;2,2,2-trifluoroacetic acid, also known as EN300-7425888, is Neuronal Nitric Oxide Synthase (nNOS) . nNOS is an enzyme that catalyzes the conversion of L-arginine to L-citrulline and the second messenger nitric oxide .

Mode of Action

The compound interacts with nNOS through three proposed mechanistic pathways: sulfide oxidation, oxidative dethiolation, and oxidative demethylation . The most probable mechanism for the inactivation of nNOS involves oxidative demethylation with the resulting thiol coordinating to the cofactor heme iron .

Biochemical Pathways

The compound affects the nitric oxide synthesis pathway by inactivating nNOS . This inactivation disrupts the conversion of L-arginine to L-citrulline and nitric oxide, affecting downstream signaling processes that rely on nitric oxide as a second messenger .

Result of Action

The inactivation of nNOS by the compound leads to a decrease in the production of nitric oxide . This can have various molecular and cellular effects, depending on the role of nitric oxide in specific physiological contexts .